(4-Aminobutyl)trimethylazanium chloride

• Molecular Formula: C7H19ClN2
• Molecular Weight: 166.69 g/mol
• IUPAC Name: 4-aminobutyl(trimethyl)azanium;chloride
• InChI: InChI=1S/C7H19N2.ClH/c1-9(2,3)7-5-4-6-8;/h4-8H2,1-3H3;1H/q+1;/p-1
• InChI Key: WVVLFUYITSMEOE-UHFFFAOYSA-M
• Canonical SMILES: C[N+](C)(C)CCCCN.[Cl-]

Description

(4-Aminobutyl)trimethylazanium chloride is a quaternary ammonium salt characterized by a butyl chain substituted with an amino group at the fourth carbon and three methyl groups attached to the nitrogen atom. Its molecular formula is C₇H₁₈ClN₂, and its hydrochloride form is listed under CAS 1007222-85-6 . This compound’s structure combines cationic charge (from the quaternary ammonium group) with a primary amine, enhancing its solubility in polar solvents and reactivity in chemical synthesis. It is primarily utilized in pharmaceutical research as an intermediate or in drug delivery systems due to its amphiphilic properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

(4-Aminobutyl)trimethylazanium chloride can be synthesized through the quaternization of 4-aminobutylamine with trimethylamine in the presence of hydrochloric acid. The reaction typically occurs under mild conditions, with the temperature maintained at room temperature to avoid decomposition .

Industrial Production Methods

In industrial settings, the production of (4-Aminobutyl)trimethylazanium chloride involves large-scale reactors where the reactants are mixed and allowed to react under controlled conditions. The product is then purified through crystallization or other separation techniques to achieve the desired purity .

Chemical Reactions Analysis

Types of Reactions

(4-Aminobutyl)trimethylazanium chloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amines.

Substitution: It can undergo nucleophilic substitution reactions, where the chloride ion is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride are used.

Substitution: Nucleophiles like hydroxide ions or other halides are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted ammonium compounds .

Scientific Research Applications

(4-Aminobutyl)trimethylazanium chloride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in cell culture studies for its antimicrobial properties.

Medicine: Investigated for potential use in drug delivery systems and as an antimicrobial agent.

Industry: Utilized in the production of disinfectants and sanitizers.

Mechanism of Action

The antimicrobial activity of (4-Aminobutyl)trimethylazanium chloride is attributed to its ability to disrupt the cell membranes of microorganisms. The positively charged ammonium group interacts with the negatively charged components of the cell membrane, leading to membrane disorganization and leakage of cellular contents .

Comparison with Similar Compounds

Structural and Functional Group Analysis

• (4-Aminobutyl)trimethylazanium chloride: The amino group (-NH₂) provides nucleophilic reactivity and hydrogen-bonding capacity, making it suitable for conjugation reactions. The quaternary ammonium ensures permanent positive charge, enhancing solubility in aqueous media .
• Carpronium Chloride: The methoxy and ester groups introduce hydrolytic instability under acidic/basic conditions. The ester group (-COO⁻) reduces basicity compared to the amino analog, affecting its pharmacokinetics .

Physicochemical Properties

• Solubility: The amino group in (4-Aminobutyl)trimethylazanium chloride enhances water solubility (>100 mg/mL), whereas Carpronium Chloride’s ester group reduces it (~50 mg/mL). The carboxy-oxo derivative exhibits pH-dependent solubility, being highly soluble in alkaline conditions .
• Stability: Carpronium Chloride is prone to hydrolysis in aqueous solutions, limiting its shelf life. In contrast, (4-Aminobutyl)trimethylazanium chloride’s amine group offers greater stability under physiological pH .

Biological Activity

(4-Aminobutyl)trimethylazanium chloride, also known as N,N,N-trimethyl-4-aminobutylammonium chloride, is a quaternary ammonium compound with significant biological activity. This article explores its synthesis, mechanisms of action, applications in research and medicine, and relevant case studies.

The synthesis of (4-Aminobutyl)trimethylazanium chloride typically involves the reaction of 4-aminobutylamine with trimethylamine in the presence of hydrochloric acid. The reaction can be summarized as follows:

$$\text{4 aminobutylamine}+\text{trimethylamine}+\text{HCl}\rightarrow \text{ 4 Aminobutyl trimethylazanium chloride}$$

This compound is characterized by its quaternary nitrogen atom, which imparts unique solubility and reactivity properties. It is soluble in water and exhibits a positive charge due to the trimethylammonium group.

The biological activity of (4-Aminobutyl)trimethylazanium chloride is primarily attributed to its interaction with various cellular targets, including enzymes and receptors. Its mechanism involves:

• Modulation of Cellular Processes : The compound can bind to specific sites on molecular targets, altering their activity and leading to changes in biochemical pathways.
• Influence on Ion Channels : It has been shown to affect ion conductance, particularly in GABAergic systems, where it may modulate GABA_A receptor activity, impacting neuronal excitability and neurotransmission .

Research Applications

(4-Aminobutyl)trimethylazanium chloride is utilized in several research contexts:

• Cellular Studies : Employed as a component in buffer solutions for studying cellular processes .
• Neuroscience : Investigated for its role in modulating neurotransmitter systems, particularly in relation to GABA receptors .
• Drug Delivery : Explored for potential use as a drug delivery agent due to its ability to facilitate cellular uptake .

Therapeutic Potential

Research indicates potential therapeutic applications in areas such as:

• Neuroprotection : Its modulation of GABA_A receptors suggests possible benefits in conditions like epilepsy .
• Antineoplastic Activity : As an alkylating agent, it may exhibit anti-cancer properties similar to other nitrogen mustard compounds .

Case Studies

Several studies have investigated the biological effects of (4-Aminobutyl)trimethylazanium chloride:

• Neurotransmission Modulation :
  • A study demonstrated that this compound enhances GABA_A receptor-mediated currents, suggesting its potential as a neuroprotective agent in epilepsy models. The results indicated significant alterations in chloride ion conductance upon treatment with the compound .
• Toxicological Assessment :
  • Toxicological evaluations conducted on animal models revealed an LD50 of approximately 2970 mg/kg for male rats and 1550 mg/kg for female rats. Clinical signs observed included decreased motor activity and labored respiration post-administration .
• Chemical Reactivity Studies :
  • Comparative studies on alkylating agents highlighted the unique reactivity profile of (4-Aminobutyl)trimethylazanium chloride, positioning it alongside established chemotherapeutic agents while emphasizing its distinct biological interactions .

Summary of Biological Activity

Property	Description
Chemical Structure	Quaternary ammonium compound
Solubility	Water-soluble
Mechanisms	Modulates enzyme/receptor activity; affects ion channels
Applications	Cellular research, drug delivery, neuroprotection
Toxicity Profile	LD50: 2970 mg/kg (male), 1550 mg/kg (female)